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Compound of Interest

Compound Name: Colchicine-d3

Cat. No.: B562005 Get Quote

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals on the

Procurement and Application of Colchicine-d3

This technical guide provides a comprehensive overview of Colchicine-d3, a deuterated

analog of colchicine, for its application in research and development. This document details

reputable suppliers, the compound's core mechanism of action, and practical experimental

protocols. The information is presented to facilitate informed purchasing decisions and effective

experimental design.

Colchicine-d3: Sourcing for Research Applications
The selection of a reliable supplier for research-grade compounds is paramount to ensure the

validity and reproducibility of experimental results. Colchicine-d3 is available from several

reputable suppliers who provide detailed product specifications and certificates of analysis. A

comparative summary of key suppliers is presented in Table 1.

Table 1: Comparative Summary of Colchicine-d3 Suppliers
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Supplier
Product
Number

CAS
Number

Molecular
Formula

Purity
Available
Sizes

Additiona
l Notes

Santa Cruz

Biotechnol

ogy

sc-217947
Not

Specified

C₂₂H₂₂D₃N

O₆

96% (TLC),

99.5%

(Isotopic)

Contact for

details

Certificate

of Analysis

available,

specifies

brown solid

appearanc

e.

MedchemE

xpress

HY-

16569S1

1217625-

62-1

Not

Specified
>98% 1 mg, 5 mg

For

research

use only.

Clearsynth
CS-O-

10468

1217625-

62-1

Not

Specified

≥90%

(HPLC)

Contact for

details

States it is

a useful

research

chemical

for a range

of

application

s.

Sigma-

Aldrich

(Cerilliant®

)

C-084
Not

Specified

C₂₂H₂₂D₃N

O₆

Certified

Reference

Material

1 mL (100

µg/mL in

acetonitrile

)

Provided

as a

solution.

Toronto

Research

Chemicals

C640006
1217625-

62-1

C₂₂H₂₂D₃N

O₆

Not

Specified

1 mg, 5

mg, 10 mg,

25 mg

Sold

through

various

distributors

like Fisher

Scientific.

Core Mechanism of Action: Microtubule
Destabilization and Inflammasome Inhibition
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Colchicine, and its deuterated form Colchicine-d3, exerts its biological effects primarily

through its interaction with tubulin, the protein subunit of microtubules.[1] By binding to β-

tubulin, colchicine inhibits the polymerization of microtubules, which are essential components

of the cytoskeleton.[1] This disruption of microtubule dynamics interferes with various cellular

processes, including mitosis, cell motility, and intracellular transport.[1]

A key consequence of microtubule destabilization is the inhibition of neutrophil activity, a critical

component of the inflammatory response. Colchicine's action impedes neutrophil migration to

sites of inflammation.[2] Furthermore, it disrupts the assembly of the NLRP3 (NOD-, LRR- and

pyrin domain-containing protein 3) inflammasome, a multiprotein complex that plays a crucial

role in the activation of inflammatory caspases and the subsequent production of pro-

inflammatory cytokines such as interleukin-1β (IL-1β).[3][4][5] The inhibition of the NLRP3

inflammasome is a central mechanism behind colchicine's potent anti-inflammatory properties.

[3][4][5]
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Caption: Colchicine-d3 inhibits microtubule polymerization, leading to the suppression of the

NLRP3 inflammasome pathway and a reduction in the inflammatory response.

Experimental Protocols: In Vitro Cell-Based Assay
The following protocol is a generalized procedure for utilizing Colchicine-d3 to induce mitotic

arrest in cultured cells for chromosomal analysis. This protocol can be adapted for other cell-

based assays investigating the effects of microtubule disruption.

Materials:

Colchicine-d3

Appropriate cell culture medium

Cell culture flasks or plates

Hypotonic solution (e.g., 0.075 M KCl)

Fixative solution (e.g., 3:1 methanol:acetic acid)

Microscope slides

Staining solution (e.g., Giemsa stain)

Incubator (37°C, 5% CO₂)

Centrifuge

Procedure:

Cell Seeding: Plate cells at an appropriate density in a culture vessel and allow them to

adhere and enter a logarithmic growth phase.

Colchicine-d3 Treatment:

Prepare a stock solution of Colchicine-d3 in a suitable solvent (e.g., DMSO or ethanol).
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Add Colchicine-d3 to the cell culture medium to achieve the desired final concentration. A

typical starting concentration for mitotic arrest is 0.1 µg/mL.[6]

Incubate the cells with Colchicine-d3 for a predetermined period (e.g., 2-4 hours) at 37°C.

[6] The optimal incubation time may vary depending on the cell type and experimental

goals.

Cell Harvest:

For adherent cells, gently detach them from the culture surface using a cell scraper or a

mild enzymatic treatment.

For suspension cells, directly collect the cell suspension.

Transfer the cell suspension to a centrifuge tube.

Hypotonic Treatment:

Centrifuge the cell suspension to pellet the cells.

Resuspend the cell pellet in a pre-warmed hypotonic solution and incubate for 10-15

minutes at 37°C. This step swells the cells, aiding in chromosome spreading.

Fixation:

Centrifuge the cells and discard the hypotonic solution.

Gently resuspend the cell pellet in a freshly prepared cold fixative.

Repeat the fixation step 2-3 times to ensure proper preservation of cellular structures.

Slide Preparation:

After the final fixation, resuspend the cells in a small volume of fresh fixative.

Drop the cell suspension onto clean, cold, wet microscope slides from a height to facilitate

chromosome spreading.

Staining and Analysis:
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Allow the slides to air dry.

Stain the slides with a suitable chromosome stain.

Analyze the slides under a microscope.

Experimental Workflow for Mitotic Arrest
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Caption: A typical workflow for inducing mitotic arrest in cultured cells using Colchicine-d3 for

subsequent chromosomal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

